Cas no 273926-29-7 (Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester)

• Product Name: Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester
• CAS No: 273926-29-7
• MF: C₉H₁₉O₄PS
• MW: 254.283522844315
• CID: 3927417
• PubChem ID: 15855604
• Update Time: 2025-06-08

Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester
• MFCD30063031
• Diethyl [3-(acetylsulfanyl)propyl]phosphonate
• 273926-29-7
• SCHEMBL18481182

• Inchi： 1S/C9H19O4PS/c1-4-12-14(11,13-5-2)7-6-8-15-9(3)10/h4-8H2,1-3H3
• InChI Key： YXBCEFVUDFPUIN-UHFFFAOYSA-N
• SMILES： C(SCCCP(OCC)(OCC)=O)(=O)C

Computed Properties

• Exact Mass: 254.07416725Da
• Monoisotopic Mass: 254.07416725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.9Ų

Additional information on Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester

Ethanethioic Acid, S-[3-(Diethoxyphosphinyl)Propyl] Ester: A Comprehensive Overview

Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester, also known by its CAS number 273926-29-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. The molecule consists of an ethanethioic acid moiety linked to a diethoxyphosphinyl group via a propyl chain, creating a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing phosphorus-containing polymers, which exhibit exceptional thermal stability and flame-retardant properties. These polymers have potential applications in aerospace, electronics, and construction industries where high-performance materials are essential.

The synthesis of Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester involves a multi-step process that combines nucleophilic substitution and esterification reactions. The use of diethyl phosphite as a starting material allows for precise control over the phosphorus content in the final product. This level of control is crucial for optimizing the compound's properties for specific applications.

One of the most promising areas of research involving this compound is its application in catalysis. Scientists have discovered that Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester can act as a ligand in transition metal catalysts, enhancing their activity and selectivity in various organic transformations. This discovery has opened new avenues for developing more efficient and environmentally friendly catalysts for industrial processes.

In addition to its catalytic applications, this compound has shown potential in biotechnology. Studies have demonstrated that it can serve as a building block for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. These findings suggest that Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester could play a role in drug discovery and development.

The versatility of this compound is further evidenced by its use in polymer chemistry. Researchers have successfully incorporated it into polyurethane formulations, resulting in materials with improved mechanical properties and resistance to environmental degradation. These advancements highlight the importance of understanding the structure-property relationships of such compounds to unlock their full potential.

Looking ahead, the continued exploration of Ethanethioic acid, S-[3-(diethoxyphosphinyl)propyl] ester's properties will undoubtedly lead to new innovations across multiple disciplines. Its ability to function as both a precursor and an active component in diverse systems makes it a valuable tool for scientists and engineers alike.